Cas no 1286734-81-3 (3,6-Dibromo-5-fluoro-1H-indazole)

• Product Name: 3,6-Dibromo-5-fluoro-1H-indazole
• CAS No: 1286734-81-3
• MF: C₇H₃Br₂FN₂
• MW: 293.918523073196
• CID: 3161091
• PubChem ID: 53395673
• Update Time: 2025-06-29

3,6-Dibromo-5-fluoro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-5-fluoro-1H-indazole
• PS-7164
• 1286734-81-3
• MFCD18384872
• AKOS026675568
• 6-dibroMo-5-fluoro-1H-indazole
• CS-0318630
• 1H-Indazole, 3,6-dibromo-5-fluoro-
• 3,6-dibromo-5-fluoro-2H-indazole

• Inchi： 1S/C7H3Br2FN2/c8-4-2-6-3(1-5(4)10)7(9)12-11-6/h1-2H,(H,11,12)
• InChI Key： GLGCSECGRMBGOJ-UHFFFAOYSA-N
• SMILES： BrC1=C2C=C(C(=CC2=NN1)Br)F

Computed Properties

• Exact Mass: 293.86265Da
• Monoisotopic Mass: 291.86470Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3,6-Dibromo-5-fluoro-1H-indazole

Introduction to 3,6-Dibromo-5-fluoro-1H-indazole (CAS No. 1286734-81-3)

3,6-Dibromo-5-fluoro-1H-indazole (CAS No. 1286734-81-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the indazole class, which is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 3,6-Dibromo-5-fluoro-1H-indazole features a central indazole ring substituted with bromine atoms at the 3 and 6 positions and a fluorine atom at the 5 position. The presence of these halogen substituents imparts distinct electronic and steric effects, which can influence the compound's pharmacological profile and interactions with biological targets.

Recent studies have explored the potential of 3,6-Dibromo-5-fluoro-1H-indazole as a lead compound for drug development. One notable area of research is its activity against cancer cells. A study published in the Journal of Medicinal Chemistry reported that 3,6-Dibromo-5-fluoro-1H-indazole exhibited significant cytotoxic effects on various human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a promising candidate for further investigation as an anticancer agent.

In addition to its anticancer properties, 3,6-Dibromo-5-fluoro-1H-indazole has shown potential in the treatment of inflammatory diseases. Research conducted by a team at the University of California demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 3,6-Dibromo-5-fluoro-1H-indazole could be developed into a novel anti-inflammatory drug for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3,6-Dibromo-5-fluoro-1H-indazole involves several steps that require precise control over reaction conditions to achieve high yields and purity. A commonly used synthetic route involves the condensation of 5-fluoroindazole with bromine in an appropriate solvent. The resulting product is then purified using techniques such as column chromatography or recrystallization to ensure its quality for further studies.

To further enhance the therapeutic potential of 3,6-Dibromo-5-fluoro-1H-indazole, researchers are exploring various structural modifications. For instance, substituting different functional groups at various positions on the indazole ring can alter the compound's pharmacokinetic properties and target selectivity. These efforts aim to optimize the compound's efficacy while minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,6-Dibromo-5-fluoro-1H-indazole in human subjects. Preliminary results from phase I trials have shown promising outcomes with manageable side effects. These trials are crucial for determining the optimal dosing regimens and identifying any potential safety concerns before advancing to larger-scale studies.

In conclusion, 3,6-Dibromo-5-fluoro-1H-indazole (CAS No. 1286734-81-3) is a promising compound with diverse biological activities that warrant further exploration in both preclinical and clinical settings. Its unique chemical structure and multifaceted therapeutic potential make it an exciting candidate for drug development in areas such as oncology and inflammation. As research continues to advance our understanding of this compound's mechanisms of action and clinical applications, it holds great promise for improving patient outcomes in various diseases.